Cas no 2228917-76-6 ((5-fluoropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (5-fluoropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228917-76-6
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 6008508
• PubChem ID: 165964711
• Update Time: 2025-07-23

(5-fluoropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-fluoropyridin-3-yl)methanesulfonyl fluoride
• 2228917-76-6
• EN300-1584510

• Inchi： 1S/C6H5F2NO2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： NFZIEXOTEVSZFW-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=C(C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Additional information on (5-fluoropyridin-3-yl)methanesulfonyl fluoride

Comprehensive Guide to (5-fluoropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228917-76-6)

(5-fluoropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228917-76-6) is a specialized fluorinated sulfonyl fluoride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as versatile intermediates in organic synthesis. The presence of both fluorine and sulfonyl fluoride moieties enhances its reactivity, making it a valuable building block for drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and bioavailability. Researchers frequently search for "sulfonyl fluoride applications" or "fluoropyridine derivatives in medicine," highlighting the growing interest in this chemical space. (5-fluoropyridin-3-yl)methanesulfonyl fluoride is particularly notable for its potential in covalent inhibitor design, a hot topic in targeted therapy development.

The compound's CAS No. 2228917-76-6 is often queried in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening and medicinal chemistry. Its structure features a 5-fluoropyridin-3-yl group, which contributes to its electron-withdrawing characteristics, a property highly sought after in enzyme inhibition studies. Questions like "how to synthesize sulfonyl fluorides" or "fluoropyridine-based bioactive molecules" are common among synthetic chemists exploring this niche.

From an industrial perspective, (5-fluoropyridin-3-yl)methanesulfonyl fluoride aligns with the trend toward sustainable fluorination methods. With environmental regulations tightening, researchers are investigating "green chemistry approaches for fluorinated intermediates," making this compound a candidate for catalytic fluorination studies. Its stability under mild conditions also positions it as a preferred choice for late-stage functionalization in complex molecule synthesis.

In summary, (5-fluoropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228917-76-6) is a multifaceted compound bridging pharmaceutical innovation and advanced synthetic methodologies. Its rising prominence in covalent drug discovery and agrochemical development underscores its importance in modern chemistry. As the scientific community continues to explore "next-generation fluorinated building blocks," this compound remains a key player in cutting-edge research.